Cas no 101869-82-3 (2,5-Dichlorocinnamic Acid)

• Product Name: 2,5-Dichlorocinnamic Acid
• CAS No: 101869-82-3
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• CID: 124775
• PubChem ID: 7014934
• Update Time: 2025-04-18

2,5-Dichlorocinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2,5-dichlorophenyl)-
• 3-(2,5-DICHLOROPHENYL)ACRYLIC ACID
• (2E)-3-(2,5-Dichlorophenyl)acrylic acid
• (2E)-3-(2,5-dichlorophenyl)prop-2-enoic acid
• 2-propenoic acid, 3-(2,5-dichlorophenyl)-, (2E)-
• LYYBVUOVYNSRSE-UHFFFAOYSA-N
• J-501871
• (E)-3-(2,5-dichlorophenyl)acrylic acid
• MFCD03002786
• 2,5-DICHLOROCINNAMICACID
• EN300-833032
• trans-2,5-Dichlorocinnamic Acid
• AKOS005072705
• 2-{[METHYL(PHENYL)AMINO]CARBONYL}BENZOICACID
• (E)-3-(2, 5-dichlorophenyl)prop-2-enoic acid
• GA-0723
• AB01329953-02
• Z2895090861
• (E)-3-(2,5-dichlorophenyl)prop-2-enoic Acid
• 2,5-dichlorocinnamic acid
• EN300-24195
• 101869-82-3
• SCHEMBL7378640
• NCGC00337853-01
• 2-Propenoic acid, 3-(2,5-dichlorophenyl)-
• CS-0356594
• A879544
• 20595-47-5
• D3794
• CS-0196441
• 2,5-Dichlorocinnamic Acid

• Inchi： 1S/C9H6Cl2O2/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h1-5H,(H,12,13)/b4-1+
• InChI Key： LYYBVUOVYNSRSE-DAFODLJHSA-N
• SMILES： ClC1C=CC(=CC=1/C=C/C(=O)O)Cl

Computed Properties

• Exact Mass: 215.97458
• Monoisotopic Mass: 215.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.457
• Melting Point: 192-194°
• Boiling Point: 357.6°C at 760 mmHg
• Flash Point: 170.1°C
• Refractive Index: 1.637
• PSA: 37.3
• LogP: 3.09120

2,5-Dichlorocinnamic Acid Security Information

• HazardClass：IRRITANT